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Compound of Interest

1-Propanone, 1-(1-cyclohexen-1-
yh)-

Cat. No.: B158228

Compound Name:

An In-depth Technical Guide on 1-Propanone, 1-(1-cyclohexen-1-yl)-

This technical guide provides a detailed overview of the chemical and physical properties of 1-
Propanone, 1-(1-cyclohexen-1-yl)-, a compound of interest to researchers, scientists, and
professionals in drug development. This document summarizes key quantitative data and
illustrates the foundational relationships of its chemical identity.

Chemical Identity and Properties

1-Propanone, 1-(1-cyclohexen-1-yl)-, also known as 1-(cyclohex-1-en-1-yl)propan-1-one, is a
chemical compound with the CAS Registry Number 1655-03-4.[1][2] It is recognized for its
specific molecular structure, which consists of a propanone group attached to a cyclohexene
ring.

Quantitative Data Summary

The fundamental properties of 1-Propanone, 1-(1-cyclohexen-1-yl)- are summarized in the
table below. This data is essential for experimental design, chemical synthesis, and
computational modeling.
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Property Value Source

PubChem([3], NIST[1],
Molecular Formula C9H140

ChemNet[2]
Molecular Weight 138.21 g/mol PubChem([3], ChemicalBook[4]
Alternate Molecular Weight 138.2069 g/mol NIST WebBook][1]
1-(cyclohexen-1-yl)propan-1-
IUPAC Name ey yhprop PubChem|[3]
one
) NIST WebBook[1],
CAS Registry Number 1655-03-4

ChemNet[2]

Experimental Protocols

Detailed experimental protocols for the determination of the physical and chemical properties
listed above are not provided in the cited reference materials. These values are typically
determined through standard analytical techniques such as mass spectrometry and nuclear
magnetic resonance (NMR) spectroscopy, with methodologies conforming to established
laboratory standards.

Structural and Molecular Relationship

The relationship between the common name of the compound, its molecular formula, and its
molecular weight is a fundamental concept in chemistry. The molecular formula is derived from
the count of each type of atom in the molecule's structure, and the molecular weight is
calculated from the sum of the atomic weights of these atoms.
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1-Propanone,

1-(1-cyclohexen-1-yl)-

s represented by

Molecular Formula
C9H140

Molecular Weight
138.21 g/mol

Click to download full resolution via product page

Caption: Logical flow from compound name to molecular formula and weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b158228?utm_src=pdf-body-img
https://www.benchchem.com/product/b158228?utm_src=pdf-custom-synthesis
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1655034
https://www.chemnet.com/cas/en/1655-03-4/1-Propanone,-1-(1-cyclohexen-1-yl)-.html
https://pubchem.ncbi.nlm.nih.gov/compound/1-Propanone_-1-_1-cyclohexen-1-yl
https://pubchem.ncbi.nlm.nih.gov/compound/1-Propanone_-1-_1-cyclohexen-1-yl
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB62187923.htm
https://www.benchchem.com/product/b158228#1-propanone-1-1-cyclohexen-1-yl-molecular-weight-and-formula
https://www.benchchem.com/product/b158228#1-propanone-1-1-cyclohexen-1-yl-molecular-weight-and-formula
https://www.benchchem.com/product/b158228#1-propanone-1-1-cyclohexen-1-yl-molecular-weight-and-formula
https://www.benchchem.com/product/b158228#1-propanone-1-1-cyclohexen-1-yl-molecular-weight-and-formula
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158228?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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